Cas no 1152812-82-2 (1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: 1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 1152812-82-2
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD11137161
• CID: 5240623
• PubChem ID: 43188917
• Update Time: 2026-03-08

1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-Fluoro-4-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
• 1-(3-Fluoro-4-(1h-pyrazol-1-yl)phenyl)ethan-1-amine
• Benzenemethanamine, 3-fluoro-α-methyl-4-(1H-pyrazol-1-yl)-
• 1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine

• MDL： MFCD11137161
• Inchi： 1S/C11H12FN3/c1-8(13)9-3-4-11(10(12)7-9)15-6-2-5-14-15/h2-8H,13H2,1H3
• InChI Key： MJZHEFWTFQBKHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=CC=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8

Additional information on 1-3-fluoro-4-(1H-pyrazol-1-yl)phenylethan-1-amine

1-3-Fluoro-4-(1H-Pyrazol-1-Yl)Phenyl Ethan-1-Amine: A Comprehensive Overview

1-3-fluoro-4-(1H-pyrazol-1-yl)phenyl ethan-1-amine, identified by the CAS registry number 1152812-82-2, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its unique structure featuring a pyrazole ring and a fluoro substituent, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of 1H-pyrazole-containing compounds has been a focal point in organic chemistry, particularly for their role as bioactive agents. Recent studies have highlighted the importance of substituent effects on the properties of such molecules. In the case of fluoro-substituted pyrazoles, the electron-withdrawing nature of the fluorine atom significantly influences the electronic characteristics of the molecule, making it a promising candidate for drug design.

Recent research has explored the use of fluorinated pyrazole derivatives in medicinal chemistry, with particular emphasis on their potential as kinase inhibitors or modulators of other enzyme activities. The integration of a fluoro group at the 3-position and a pyrazole ring at the 4-position on the phenyl ring creates a unique electronic environment that enhances bioavailability and selectivity.

In terms of synthetic methodology, advancements in catalytic processes have enabled more efficient routes to prepare fluorinated aromatic compounds. Techniques such as transition-metal-catalyzed coupling reactions have been instrumental in constructing complex structures like phenylethanamine derivatives. These methods not only improve yield but also facilitate scalability for industrial applications.

The pharmacological evaluation of phenylethanamine derivatives has revealed promising results in preclinical models. For instance, studies have demonstrated that certain analogs exhibit potent anti-inflammatory or antioxidant activities, underscoring their therapeutic potential. The presence of both fluorine and pyrazole groups in this compound may synergistically enhance its bioactivity, making it a valuable lead compound for further exploration.

Beyond pharmacology, the physical properties of CAS No. 1152812-82-2 make it suitable for applications in materials science. Its thermal stability and electronic properties render it a candidate for use in organic electronics or advanced materials development.

In conclusion, 1H-pyrazole-containing phenylethanamines, particularly those with fluorine substitution, represent an exciting area of research with diverse applications across multiple disciplines. As ongoing studies continue to unravel their full potential, this compound stands poised to make significant contributions to both academic and industrial advancements.